![molecular formula C21H22N2O2 B4420666 N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide](/img/structure/B4420666.png)
N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide
Overview
Description
N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide, also known as BMI1-IN-1, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. This compound has shown promising results in preclinical studies, making it a potential candidate for further research in the field of oncology.
Mechanism of Action
N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide inhibits the activity of BMI1 by binding to the protein and preventing it from interacting with its target genes. This leads to a downregulation of genes involved in cell proliferation and survival, ultimately leading to cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor effects in preclinical studies. It has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, this compound has been shown to inhibit tumor growth in mouse models of breast and lung cancer.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide is its specificity for BMI1, which makes it a potential candidate for targeted cancer therapy. Additionally, this compound has shown potent anti-tumor effects in preclinical studies, making it a promising candidate for further research. However, one of the limitations of this compound is its low solubility in water, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for research on N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide. One potential direction is to investigate the effectiveness of this compound in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, further research is needed to determine the optimal dosage and delivery method for this compound in vivo. Finally, more studies are needed to investigate the potential side effects of this compound in animal models and humans.
Scientific Research Applications
N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide has been studied extensively for its potential applications in cancer therapy. It has been shown to inhibit the activity of BMI1, a protein that is overexpressed in many types of cancer and plays a crucial role in tumor progression and metastasis. Inhibition of BMI1 activity has been shown to induce apoptosis and inhibit cell proliferation in cancer cells, making it a potential target for cancer therapy.
properties
IUPAC Name |
N-tert-butyl-2-(1-methyl-2-phenylindol-3-yl)-2-oxoacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-21(2,3)22-20(25)19(24)17-15-12-8-9-13-16(15)23(4)18(17)14-10-6-5-7-11-14/h5-13H,1-4H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWBGSFXAGMOMHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C(=O)C1=C(N(C2=CC=CC=C21)C)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.